Cas no 72785-09-2 (Benzonitrile,4-[5-(trans-4-pentylcyclohexyl)-2-pyrimidinyl]-)

• Product name: Benzonitrile,4-[5-(trans-4-pentylcyclohexyl)-2-pyrimidinyl]-
• CAS No: 72785-09-2
• MF: C₂₂H₂₇N₃
• MW: 333.469885110855
• CID: 568319
• PubChem ID: 3085839

Benzonitrile,4-[5-(trans-4-pentylcyclohexyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[5-(trans-4-pentylcyclohexyl)-2-pyrimidinyl]-
• trans-4-(5-(4-Pentylcyclohexyl)-2-pyrimidinyl)benzonitrile
• 4-[5-(4-pentylcyclohexyl)pyrimidin-2-yl]benzonitrile
• 4-[5-(4-pentylcyclohexyl)-2-pyrimidinyl]-, trans-Benzonitrile
• 72785-09-2
• DTXSID60888189
• SCHEMBL9056390
• 4-(5-((1s,4r)-4-pentylcyclohexyl)pyrimidin-2-yl)benzonitrile
• Benzonitrile, 4-[5-(trans-4-pentylcyclohexyl)-2-pyrimidinyl]-
• SCHEMBL9056385
• trans-p-[5-(4-n-pentylcyclohexyl)-2-pyrimidinyl]benzonitrile
• Benzonitrile, 4-(5-(trans-4-pentylcyclohexyl)-2-pyrimidinyl)-
• XIXOFKHADLKBQN-UAPYVXQJSA-N

• Inchi： InChI=1S/C22H27N3/c1-2-3-4-5-17-6-10-19(11-7-17)21-15-24-22(25-16-21)20-12-8-18(14-23)9-13-20/h8-9,12-13,15-17,19H,2-7,10-11H2,1H3
• InChI Key： XIXOFKHADLKBQN-UHFFFAOYSA-N
• SMILES： CCCCCC1CCC(CC1)C2=CN=C(N=C2)C3=CC=C(C=C3)C#N

Computed Properties

• Exact Mass: 333.22071
• Monoisotopic Mass: 333.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6Ų
• XLogP3: 6.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.08
• Boiling Point: 431.4°C at 760 mmHg
• Flash Point: 140.7°C
• Refractive Index: 1.568
• PSA: 49.57